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Compound of Interest

Compound Name: 1-Methylimidazole-4-sulfonamide

Cat. No.: B034921

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Methylimidazole-4-
sulfonamide (CAS No: 111124-90-4). The following sections detail the physical and chemical
properties, known hazards, handling procedures, and emergency protocols. This document is
intended for use by trained professionals in a laboratory or research setting.

Compound Identification and Properties

1-Methylimidazole-4-sulfonamide is a heterocyclic compound containing a sulfonamide
functional group. Its properties are summarized below.
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Property Value Source

Molecular Formula C4H7N302S PubChem[1], CP Lab Safety[2]
Molecular Weight 161.19 g/mol PubChem[1]

CAS Number 111124-90-4 PubChem[1], CP Lab Safety[2]

White to pale brown crystals, )
Appearance FUJIFILM Wako Chemicals
powder, or mass

Melting Point 222°C ChemicalBook
Boiling Point 457°C at 760 mmHg ChemicalBook
Density 1.61 g/cm3 ChemicalBook

] Wuhan Fengtai Weiyuan
Flash Point 230.2°C
Technology Co., Ltd.

Hazard Identification and GHS Classification

Based on available Safety Data Sheets (SDS), 1-Methylimidazole-4-sulfonamide is classified
as an eye irritant.

Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Serious Eye H319: Causes
Damage/Eye 2A serious eye Irritant Warning
Irritation irritation

(Source: PubChem, aggregated from ECHA C&L Inventory notifications)[1]

Safety and Handling Precautions

Due to its classification as a serious eye irritant, appropriate personal protective equipment
(PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
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o Eye Protection: Chemical safety goggles that form a seal around the eyes are essential
when handling this compound to prevent contact with dust or splashes.[3][4] Standard safety
glasses with side shields may not provide adequate protection.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.[4]

» Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect
the skin.[3]

» Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
should be used.

Engineering Controls

o Work with 1-Methylimidazole-4-sulfonamide should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize the risk of inhalation and eye contact.[3]

e An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.[3]

General Handling Procedures

» Avoid all personal contact with the compound, including inhalation of dust.[3]
» Do not eat, drink, or smoke in areas where this chemical is handled or stored.
» Wash hands thoroughly after handling.

o Keep containers tightly closed when not in use.

Emergency Procedures
Eye Contact

Immediate and thorough irrigation is critical.

e Flush Eyes: Immediately flush the eyes with copious amounts of clean, lukewarm water for
at least 15-20 minutes.[3][5][6]
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e Hold Eyelids Open: Keep the eyelids open during flushing to ensure water reaches all
surfaces of the eye and under the eyelids.[5]

 Remove Contact Lenses: If wearing contact lenses, remove them after the initial flushing.[6]

o Seek Medical Attention: After flushing, seek immediate medical attention from an eye
specialist (ophthalmologist).[5][7] Bring the chemical's container or Safety Data Sheet with
you.[5]

Skin Contact
» Remove Contaminated Clothing: Immediately remove any contaminated clothing.
e Wash Skin: Wash the affected area with plenty of soap and water.

o Seek Medical Attention: If irritation persists, seek medical attention.

Inhalation

e Move to Fresh Air: Move the affected person to an area with fresh air.

o Seek Medical Attention: If breathing is difficult or irritation of the respiratory tract occurs, seek
immediate medical attention.

Ingestion

¢ Do NOT Induce Vomiting.
e Rinse Mouth: Rinse the mouth thoroughly with water.
o Seek Medical Attention: Seek immediate medical attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the chemical to enter drains or waterways.
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Experimental Protocols and Visualizations

Currently, there is a lack of publicly available, detailed experimental protocols specifically for
the handling and use of 1-Methylimidazole-4-sulfonamide in research applications. Similarly,
no specific signaling pathways involving this compound have been identified in the available
literature. Therefore, the following visualizations provide a general workflow for the safe
handling of a chemical eye irritant and a logical diagram for an emergency response to eye
exposure, based on established laboratory safety principles.

General Experimental Workflow for Handling an Eye
Irritant

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b034921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Review SDS and SOPs

Don Personal Protective Equipment

(Goggles, Gloves, Lab Coat)

Ensure Eyewash Station is Accessible

Hangling

Work in a Chemical Fume Hood

Weigh/Transfer Compound Carefully
to Minimize Dust

Keep Container Tightly Closed
When Not in Use

Post-Exgeriment

Decontaminate Work Area

'

Dispose of Waste According to
Institutional Protocols

'

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe laboratory handling of an eye irritant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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